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Compound of Interest

Compound Name: VU0364572

Cat. No.: B15602605

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation of stock solutions of VU0364572,

a selective allosteric agonist of the M1 muscarinic acetylcholine receptor (mAChR).[1] Accurate

preparation of this compound is critical for ensuring reproducible and reliable results in both in

vitro and in vivo experimental settings.

Compound Data Summary
A summary of the key chemical and pharmacological properties of VU0364572 is presented in

the table below for easy reference.
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Property Value Reference

IUPAC Name

N-(3-oxo-3-(4-(pyridin-4-

yl)piperazin-1-

yl)propyl)benzo[d]isothiazole-

3-carboxamide

N/A

CAS Number 1240514-87-7 [1]

Molecular Formula C25H27N5O2S N/A

Molecular Weight 473.58 g/mol N/A

Mechanism of Action
Selective M1 muscarinic

receptor allosteric agonist
[1]

EC50 0.11 μM for M1 receptor [1]

Biological Activity
CNS penetrant, orally active,

neuroprotective potential
[1]

Experimental Protocols
The following protocols detail the preparation of VU0364572 stock solutions for both in vitro

and in vivo applications. Adherence to these guidelines is essential for maintaining the integrity

and activity of the compound.

In Vitro Stock Solution Preparation (e.g., for cell-based
assays)
Materials:

VU0364572 powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Calibrated pipettes and sterile tips
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Vortex mixer

Sonicator (optional)

Protocol:

Determine the Desired Stock Concentration: A common starting concentration for in vitro

studies is 10 mM.

Calculate the Required Mass: Using the molecular weight of VU0364572 (473.58 g/mol ),

calculate the mass needed for your desired volume and concentration.

Formula: Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000

Example for 1 mL of a 10 mM stock: 0.010 mol/L x 0.001 L x 473.58 g/mol x 1000 = 4.74

mg

Dissolution: a. Carefully weigh the calculated amount of VU0364572 powder and transfer it

to a sterile microcentrifuge tube. b. Add the appropriate volume of anhydrous DMSO to the

tube. c. Vortex the solution thoroughly for 1-2 minutes to aid dissolution. d. If precipitation is

observed, gentle heating and/or sonication can be used to facilitate complete dissolution.[2]

Storage: a. Once fully dissolved, aliquot the stock solution into smaller, single-use volumes

to prevent repeated freeze-thaw cycles.[2] b. Store the aliquots at -20°C or -80°C. For long-

term storage (up to 6 months), -80°C is recommended. For shorter-term storage (up to 1

month), -20°C is suitable.[2] c. Protect the stock solution from light and moisture.[2]

In Vivo Stock Solution and Formulation Preparation
For animal studies, VU0364572 can be formulated for oral administration. Below are two

established protocols.

Protocol 1: Formulation with PEG300 and Tween-80

This protocol yields a clear solution with a solubility of at least 2.75 mg/mL.[2]

Materials:
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VU0364572 powder

DMSO

PEG300

Tween-80

Saline (0.9% NaCl)

Sterile tubes or vials

Calibrated pipettes and sterile tips

Procedure:

Prepare a Concentrated DMSO Stock: First, prepare a concentrated stock solution of

VU0364572 in DMSO (e.g., 27.5 mg/mL).

Formulation (for a 1 mL final volume): a. To 400 μL of PEG300, add 100 μL of the 27.5

mg/mL DMSO stock solution and mix thoroughly.[2] b. Add 50 μL of Tween-80 to the mixture

and mix until uniform.[2] c. Add 450 μL of saline to bring the final volume to 1 mL and mix

well.[2]

Final Concentration: This formulation will result in a final VU0364572 concentration of 2.75

mg/mL.

Protocol 2: Formulation with SBE-β-CD

This protocol also yields a clear solution with a solubility of at least 2.75 mg/mL.[2]

Materials:

VU0364572 powder

DMSO

20% SBE-β-CD (Sulfobutylether-β-cyclodextrin) in Saline
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Sterile tubes or vials

Calibrated pipettes and sterile tips

Procedure:

Prepare a Concentrated DMSO Stock: As in the previous protocol, prepare a concentrated

stock solution of VU0364572 in DMSO (e.g., 27.5 mg/mL).

Formulation (for a 1 mL final volume): a. To 900 μL of 20% SBE-β-CD in saline, add 100 μL

of the 27.5 mg/mL DMSO stock solution.[2] b. Mix thoroughly until a clear solution is

obtained.[2]

Final Concentration: This will also result in a final VU0364572 concentration of 2.75 mg/mL.

Signaling Pathway and Experimental Workflow
VU0364572 acts as a positive allosteric modulator (PAM) and allosteric agonist at the M1

muscarinic acetylcholine receptor, which is a G-protein coupled receptor (GPCR).[3][4]

Activation of the M1 receptor primarily couples to Gαq/11, initiating a signaling cascade that

leads to the mobilization of intracellular calcium.[3][5] This pathway is crucial for various

physiological processes, including learning and memory.[4][6][7]
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Stock Solution Preparation Experimental Application

Weigh VU0364572 Dissolve in
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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